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Introduction

Cefixime is a third-generation cephalosporin antibiotic widely used to treat a variety of bacterial
infections. Accurate and reliable quantification of cefixime in bulk drug substances and
pharmaceutical formulations is crucial for quality control and research purposes.
Spectrophotometry offers a simple, cost-effective, and rapid alternative to more complex
chromatographic methods for this purpose. This document provides detailed protocols for
various spectrophotometric methods for the determination of cefixime concentration, including
direct UV spectrophotometry and visible spectrophotometry based on colorimetric reactions.

Methods Overview

Several spectrophotometric methods have been developed for the quantification of cefixime.
The choice of method may depend on the sample matrix, available instrumentation, and
desired sensitivity.
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» Direct UV Spectrophotometry: This method relies on the inherent ultraviolet absorbance of
the cefixime molecule. It is a straightforward and rapid technique suitable for relatively pure

samples.

 Visible Spectrophotometry by Complexation/Derivatization: These methods involve a
chemical reaction with a specific reagent to produce a colored complex that absorbs in the
visible region of the electromagnetic spectrum. This approach enhances specificity and can
be used for samples with interfering substances that absorb in the UV region. Common
methods include:

o lon-pair complexation with bromophenol blue.

o Complexation with copper(ll) ions.

o Reaction with Folin-Ciocalteu reagent.

o Oxidative coupling with 4-aminophenol.

o Complexation with ferric chloride and 2,2'-bipyridyl.
o Charge-transfer complex formation with chloranil.
o Complexation with palladium(ll).

Quantitative Data Summary

The following tables summarize the key quantitative parameters for various spectrophotometric
methods for cefixime determination.

Table 1: UV Spectrophotometric Methods for Cefixime Analysis
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Linearity Correlation
Solvent/Me LOD LOQ .
. Amax (nm) Range Coefficient
dium (ng/mL) (ng/mL) ,
(ng/mL) (R?)
Methanol 288 2-10 0.042 0.096 0.999
Methanol 287 1-7 - - 0.9980
0.05 M
Phosphate 288 4-20 0.843 2.555 0.9981
Buffer
Water:Metha
nol (40:60 260 2-12
vIv)
Methanoland  262.80-
5-25 - - 0.999

Water 303.60 (AUC)

Table 2: Visible Spectrophotometric Methods for Cefixime Analysis
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Linearity
LOD LOQ
Method Reagent(s) Amax (nm) Range
(ng/mL) (ng/mL)
(ng/mL)
lon-Pair Bromophenol
_ 610 10-130 1.08 3.61
Complexation  Blue
Complexation  Cu(ll) 546 0.453-9.069 0.072 0.22
Folin-
Redox )
] Ciocalteu 720 5-25
Reaction
Reagent
Ferric
Complexation  Chloride & 520 1-10
2,2'-Bipyridyl
4-
Oxidative )
) Aminophenol 537 4 -30 0.136
Coupling
& KlOa4
Charge-
Transfer Chloranil 550 5-250
Complex
Complexation  Palladium(ll) 352 25-35

Experimental Protocols
Protocol 1: Direct UV Spectrophotometric Method in

Methanol

This protocol describes a simple and rapid method for the determination of cefixime in bulk and

tablet dosage forms using UV spectrophotometry.[1][2]

1. Materials and Reagents:

o Cefixime trihydrate reference standard

» Methanol (AR grade)
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Cefixime tablets (for assay)

Volumetric flasks

Pipettes

UV-Visible Spectrophotometer

. Preparation of Standard Stock Solution (1000 pg/mL):

Accurately weigh 100 mg of cefixime trihydrate reference standard.

Transfer it to a 100 mL volumetric flask.

Dissolve and make up the volume to the mark with methanol.

. Preparation of Working Standard Solution (100 pg/mL):

Pipette 10 mL of the standard stock solution into a 100 mL volumetric flask.

Make up the volume with methanol.

. Preparation of Calibration Curve Standards:

From the working standard solution (100 pg/mL), pipette appropriate aliquots into a series of
10 mL volumetric flasks to obtain final concentrations in the range of 2-10 pg/mL.[1]

Make up the volume to the mark with methanol.

. Sample Preparation (from Tablet Dosage Form):

Weigh and finely powder 20 cefixime tablets.

Accurately weigh a quantity of the powder equivalent to 200 mg of cefixime and transfer it to
a 100 mL volumetric flask.[1]

Add about 70 mL of methanol and sonicate for 15 minutes to ensure complete dissolution.[1]

Make up the volume to the mark with methanol.
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Filter the solution through a 0.45 um Whatman filter paper.[1]

Dilute the filtrate appropriately with methanol to obtain a final concentration within the
calibration range (e.g., 20 pg/mL).[1]

. Spectrophotometric Measurement:

Scan the prepared standard solutions over the wavelength range of 200-400 nm against
methanol as a blank to determine the wavelength of maximum absorbance (Amax). The
reported Amax is approximately 288 nm.[1]

Measure the absorbance of the calibration standards and the sample solution at the
determined Amax.

. Data Analysis:

Plot a calibration curve of absorbance versus concentration for the standard solutions.

Determine the concentration of cefixime in the sample solution from the calibration curve
using the linear regression equation.

Calculate the amount of cefixime in the tablet formulation.

Protocol 2: Visible Spectrophotometric Method by lon-
Pair Complexation with Bromophenol Blue

This method is based on the formation of a stable, bluish-green ion-pair complex between

cefixime and bromophenol blue in a non-aqueous medium.[3][4]

1. Materials and Reagents:

Cefixime trihydrate reference standard
Bromophenol Blue (BPB)
Dimethyl sulfoxide (DMSO)

Acetonitrile (ACN)
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e Volumetric flasks, Pipettes

 Visible Spectrophotometer

2. Preparation of Cefixime Standard Solution (in DMSO):

e Prepare a standard stock solution of cefixime in DMSO.

3. Preparation of Bromophenol Blue Solution (in Acetonitrile):

e Prepare a solution of bromophenol blue in acetonitrile.

4. Procedure for Complex Formation:

 In a series of volumetric flasks, add varying aliquots of the cefixime standard solution.

» To each flask, add a fixed volume of the bromophenol blue solution.

e The bluish-green ion-pair complex forms almost instantaneously at room temperature.[3]
» Allow the reaction to proceed for about 10 minutes to ensure stable absorbance readings.[3]
5. Spectrophotometric Measurement:

» Measure the absorbance of the resulting solutions at the wavelength of maximum
absorbance, which is approximately 610 nm, against a reagent blank.[3]

6. Data Analysis:

» Construct a calibration curve by plotting the absorbance values against the corresponding
concentrations of cefixime.

o Determine the concentration of cefixime in the unknown sample by measuring its
absorbance and interpolating from the calibration curve.

Protocol 3: Visible Spectrophotometric Method by
Complexation with Cu(ll)
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This method involves the formation of a pink-colored complex between cefixime and copper(ll)
ions in a buffered medium.[5]

1. Materials and Reagents:

o Cefixime trihydrate reference standard

o Copper(ll) salt (e.g., CuSOa)

o Acetate buffer (pH 7.8)

e Volumetric flasks, Pipettes

 Visible Spectrophotometer

» Water bath

2. Preparation of Standard and Reagent Solutions:
e Prepare a standard stock solution of cefixime.
e Prepare a stock solution of Cu(ll).

e Prepare an acetate buffer solution of pH 7.8.
3. Procedure for Complex Formation:

e In a 25 mL volumetric flask, mix appropriate concentrations of the cefixime standard solution
and the Cu(ll) stock solution.[5]

e Add the acetate buffer to maintain the pH at 7.8.[5]
e Incubate the solution at 30 = 1 °C for 45-60 minutes.[5]
 Dilute to the mark with the acetate buffer.

4. Spectrophotometric Measurement:
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Measure the absorbance of the pink-colored complex at the Amax of 546 nm against a
reagent blank.[5]

5. Data Analysis:

Plot a calibration curve of absorbance versus the concentration of cefixime.

Determine the concentration of the unknown sample from its absorbance using the

calibration curve.

Visualizations
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Caption: Workflow for Direct UV Spectrophotometric Analysis of Cefixime.
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Caption: lon-Pair Complex Formation between Cefixime and Bromophenol Blue.
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Caption: Complexation Reaction of Cefixime with Copper(ll) lons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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